Cas no 405512-01-8 (Pentanal, 2,3,4-trioxo-)

• Product Name: Pentanal, 2,3,4-trioxo-
• CAS No: 405512-01-8
• MF: C₅H₄O₄
• MW: 128.08286190033
• CID: 326069
• PubChem ID: 45085283
• Update Time: 2025-04-19

Pentanal, 2,3,4-trioxo- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 2,3,4-trioxo-
• 2,3,4-trioxopentanal
• Pentanal, 2,3,4-trioxo- (9CI)
• SCHEMBL3674533
• 405512-01-8
• DTXSID70665802

• Inchi： 1S/C5H4O4/c1-3(7)5(9)4(8)2-6/h2H,1H3
• InChI Key： KDLDWLXQVYMIBX-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C=O)=O)=O

Computed Properties

• Exact Mass: 128.011
• Monoisotopic Mass: 128.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: -0.6